Cas no 113458-67-6 (Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diaminophenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl-)
![Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diaminophenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl- structure](https://www.kuujia.com/scimg/cas/113458-67-6x300.png)
113458-67-6 structure
Product Name:Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diaminophenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl-
CAS No:113458-67-6
Molecular Formula:C13H15N7O3
Molecular Weight:317.3033
CID:146953
PubChem ID:3087151
Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diaminophenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl- Properties
Names and Identifiers
-
- Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diaminophenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl-
- 4a-(3,4-diaminophenyl)-6,8-dimethyl-2,4-dihydropyrimido[5,4-e][1,2,4]triazine-3,5,7-trione
- BRN 5628737
- Pyrimido(5,4-e)-1,2,4-triazine-3,5,7(6H)-trione, 2,4,4a,8-tetrahydro-4a-(3,4-diaminophenyl)-6,8-dimethyl-
- 4a-(3,4-Diaminophenyl)-3-hydroxy-6,8-dimethyl-2,8-dihydropyrimido[5,4-e][1,2,4]triazine-5,7(4aH,6H)-dione
- DTXSID70921071
- 113458-67-6
-
- InChIKey: SNHBMGKKZPZLHZ-UHFFFAOYSA-N
- Inchi: InChI=1S/C13H15N7O3/c1-19-9-13(16-11(22)18-17-9,10(21)20(2)12(19)23)6-3-4-7(14)8(15)5-6/h3-5H,14-15H2,1-2H3,(H2,16,18,22)
- SMILES: NC1C=CC(C23C(=O)N(C)C(=O)N(C)C2=NNC(N3)=O)=CC=1N
Computed Properties
- Exact Mass: 317.12385
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 1
- Monoisotopic Mass: 317.12363737g/mol
- Heavy Atom Count: 23
- Complexity: 606
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -1.4
- Topological Polar Surface Area: 146Ų
Experimental Properties
- PSA: 146.15
Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diaminophenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl- Related Literature
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C. O. Sánchez,P. Sobarzo,N. Gatica New J. Chem., 2015,39, 7979-7987
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Anna Maria Coclite,Mark D. Losego Mater. Adv., 2020,1, 1695-1704
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Mikhael Bechelany,Jessica L. Riesterer,Arnaud Brioude,David Cornu,Philippe Miele CrystEngComm, 2012,14, 7744-7748
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Sadayappan Nagamuthu,Kwang-Sun Ryu CrystEngComm, 2019,21, 1442-1451
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Tian Xing,Max Derbyshire,Mark R. J. Elsegood,Carl Redshaw Chem. Commun., 2022,58, 7427-7430
-
Rongcai Huang,Kevin H. Shaughnessy Chem. Commun., 2005, 4484-4486
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9. Book reviews
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113458-67-6 (Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diaminophenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl-) Related Products
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